Cas no 218938-64-8 (H-L-Lys(Boc)-OAll hydrochloride)

• Product Name: H-L-Lys(Boc)-OAll hydrochloride
• CAS No: 218938-64-8
• MF: C₁₄H₂₇ClN₂O₄
• MW: 322.828183412552
• MDL: MFCD00798677
• CID: 243556
• PubChem ID: 56777142
• Update Time: 2025-08-05

H-L-Lys(Boc)-OAll hydrochloride Chemical and Physical Properties

Names and Identifiers

• L-Lysine,N6-[(1,1-dimethylethoxy)carbonyl]-, 2-propen-1-yl ester, hydrochloride (1:1)
• (S)-Allyl 2-amino-6-((tert-butoxycarbonyl)amino)hexanoate hydrochloride
• H-L-Lys(Boc)-OAll*HCl
• H-Lys(Boc)-allyl ester · HCl
• H-LYS(BOC)-ALLYL ESTER HCL
• H-Lys(Boc)-Oall HCl
• NE-BOC-L-LYSINE ALLYL ESTER HYDROCHLORIDE
• allyl (S)-2-amino-6-(tert-butoxycarbonylamino)hexanoate hydrochloride
• H-L-Lys(Boc)-OAll HCl
• H-Lys(Boc)-allyl ester
• H-LYS(BOC)-OAL HCL
• LYSINE(BOC)-ALLYL ESTER HCL
• prop-2-enyl (2S)-2-amino-6-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoate;hydrochloride
• C14H26N2O4.HCl
• H-Lys(Boc)-OAll. HCl
• Z5763
• F10768
• Nepsilon-Boc-L-lysine allyl ester hydrochloride
• N-epsilon-(t-Butyloxycarbonyl)-L-lysine allyl ester hydrochloride
• (S)-allyl 2-amino-6-(tert-butoxycarbonylamino)hexanoate hydrochloride
• L-Ly
• YNQZETUXDJXJQM-MERQFXBCSA-N
• MFCD00798677
• H-L-Lys(Boc)-OAll hydrochloride
• L-Lysine,n6-[(1,1-dimethylethoxy)carbonyl]-,2-propen-1-yl ester,hydrochloride(1:1)
• N-epsilon-(t-Butyloxycarbonyl)-L-lysine allyl ester hydrochloride (H-L-Lys(Boc)-OAll.HCl)
• (S)-Allyl2-amino-6-((tert-butoxycarbonyl)amino)hexanoatehydrochloride
• 218938-64-8
• AKOS024462492
• AS-20116
• N6-Boc-L-lysine allyl ester HCl

• MDL： MFCD00798677
• Inchi： 1S/C14H26N2O4.ClH/c1-5-10-19-12(17)11(15)8-6-7-9-16-13(18)20-14(2,3)4;/h5,11H,1,6-10,15H2,2-4H3,(H,16,18);1H/t11-;/m0./s1
• InChI Key： YNQZETUXDJXJQM-MERQFXBCSA-N
• SMILES： Cl.O(C(NCCCC[C@@H](C(=O)OCC=C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 322.16600
• Monoisotopic Mass: 322.1659350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 324
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 90.6

Experimental Properties

• Melting Point: 106-115°C
• PSA: 90.65000
• LogP: 3.63110
• Specific Rotation: +9.1 ° (c=1, MeOH)

H-L-Lys(Boc)-OAll hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on H-L-Lys(Boc)-OAll hydrochloride

Introduction to H-L-Lys(Boc)-OAll Hydrochloride (CAS No. 218938-64-8)

H-L-Lys(Boc)-OAll Hydrochloride (CAS No. 218938-64-8) is a versatile and important compound in the field of chemical biology and medicinal chemistry. This amino acid derivative, specifically an L-lysine derivative, is widely used in the synthesis of peptides and proteins, as well as in various pharmaceutical applications. The compound's unique properties make it a valuable reagent in both academic research and industrial settings.

The chemical structure of H-L-Lys(Boc)-OAll Hydrochloride consists of an L-lysine residue with a tert-butyloxycarbonyl (Boc) protecting group on the ε-amino group and an allyl ester on the carboxyl group. The hydrochloride salt form ensures solubility and stability, making it suitable for a wide range of applications. The Boc protecting group is commonly used to protect the amino group during peptide synthesis, while the allyl ester can be selectively removed under mild conditions, allowing for precise control over the synthesis process.

Recent advancements in peptide chemistry have highlighted the importance of H-L-Lys(Boc)-OAll Hydrochloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the synthesis of a potent anti-cancer peptide. The researchers utilized the Boc protecting group to prevent premature reactions and ensure the correct sequence of amino acids during synthesis. The resulting peptide exhibited significant cytotoxic activity against various cancer cell lines, underscoring the potential of H-L-Lys(Boc)-OAll Hydrochloride in drug discovery.

In addition to its role in peptide synthesis, H-L-Lys(Boc)-OAll Hydrochloride has been explored for its potential in protein engineering. A research team at a leading pharmaceutical company utilized this compound to create modified proteins with enhanced stability and bioactivity. By incorporating H-L-Lys(Boc)-OAll Hydrochloride into their protein constructs, they were able to introduce specific functional groups that improved the therapeutic properties of the proteins. This approach has opened new avenues for developing more effective and stable biopharmaceuticals.

The versatility of H-L-Lys(Boc)-OAll Hydrochloride extends beyond its use in synthetic chemistry. It has also been studied for its potential applications in diagnostic assays and biosensors. A recent study published in Analytical Chemistry reported the use of this compound to develop a highly sensitive and selective biosensor for detecting specific biomarkers. The researchers leveraged the unique properties of H-L-Lys(Boc)-OAll Hydrochloride to create a robust platform for rapid and accurate detection, which could have significant implications for early disease diagnosis.

Safety and handling considerations are crucial when working with H-L-Lys(Boc)-OAll Hydrochloride. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. It is recommended to store the compound in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment such as gloves and safety goggles should be worn during handling to minimize exposure risks.

In conclusion, H-L-Lys(Boc)-OAll Hydrochloride (CAS No. 218938-64-8) is a valuable compound with a wide range of applications in chemical biology, medicinal chemistry, and biotechnology. Its unique chemical structure and properties make it an essential reagent for peptide synthesis, protein engineering, and diagnostic assays. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in both academic and industrial settings.